Cas no 21921-96-0 (ethyl hydrogen propylphosphonate)

• Product name: ethyl hydrogen propylphosphonate
• CAS No: 21921-96-0
• MF: C₅H₁₃O₃P
• MW: 152.12872
• CID: 1404941
• PubChem ID: 30858

ethyl hydrogen propylphosphonate Chemical and Physical Properties

Names and Identifiers

• ethyl hydrogen propylphosphonate
• ethoxy(propyl)phosphinic acid
• NS00121329
• Ethyl propylphosphonate
• UNII-4640B0V5TI
• Q27258894
• Niagara 10637
• NIA-10637
• NIA 10637
• Phosphonic acid, propyl-, ethyl ester
• O-Athyl-propanphosphonsaureester
• Ethyl hydrogen 1-propylphosphonate
• Phosphonic acid, propyl-, monoethyl ester
• O-ETHYL HYDROGEN PROPYLPHOSPHONATE
• BRN 2204649
• SCHEMBL3978120
• Monoethyl propylphosphonate
• 4640B0V5TI
• DTXSID5042166
• 21921-96-0

• Inchi： InChI=1S/C5H13O3P/c1-3-5-9(6,7)8-4-2/h3-5H2,1-2H3,(H,6,7)
• InChI Key： FJDJZPWIPLUDIZ-UHFFFAOYSA-N
• SMILES： CCCP(=O)(O)OCC

Computed Properties

• Exact Mass: 152.06029
• Monoisotopic Mass: 152.06023127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 0.2

Experimental Properties

• PSA: 46.53